Cas no 1496984-10-1 (2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid)

2,2-Dimethyl-4-methyl(propan-2-yl)aminobutanoic acid is a branched-chain amino acid derivative characterized by its unique sterically hindered structure. The presence of tertiary alkyl groups adjacent to the carboxylic acid functionality enhances its stability and influences its reactivity profile. This compound is of interest in synthetic organic chemistry due to its potential as a chiral building block or intermediate in the preparation of pharmacologically active molecules. The tert-butyl and isopropyl substituents contribute to its lipophilicity, which may be advantageous in applications requiring controlled solubility or membrane permeability. Its structural features also suggest utility in studying steric effects on reaction kinetics or as a template for designing specialized ligands in coordination chemistry.
2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid structure
1496984-10-1 structure
Product Name:2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid
CAS No:1496984-10-1
MF:C10H21NO2
MW:187.27924323082
CID:5753509
PubChem ID:65247995
Update Time:2025-05-27

2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1842506
    • 1496984-10-1
    • 4-(Isopropyl(methyl)amino)-2,2-dimethylbutanoic acid
    • CS-0343972
    • AKOS014582570
    • 2,2-dimethyl-4-[methyl(propan-2-yl)amino]butanoic acid
    • Butanoic acid, 2,2-dimethyl-4-[methyl(1-methylethyl)amino]-
    • 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid
    • Inchi: 1S/C10H21NO2/c1-8(2)11(5)7-6-10(3,4)9(12)13/h8H,6-7H2,1-5H3,(H,12,13)
    • InChI Key: REECZWRALMHOAG-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CCN(C)C(C)C)=O

Computed Properties

  • Exact Mass: 187.157228913g/mol
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.955±0.06 g/cm3(Predicted)
  • Boiling Point: 272.0±23.0 °C(Predicted)
  • pka: 4.53±0.10(Predicted)

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Additional information on 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid

Introduction to 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid (CAS No. 1496984-10-1)

2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid (CAS No. 1496984-10-1) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical structure of 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid is defined by its complex arrangement of functional groups. The presence of a carboxylic acid group, an amino group, and multiple methyl substituents contributes to its unique properties and reactivity. These features make it an attractive candidate for a wide range of chemical reactions and biological studies.

In recent years, significant advancements have been made in understanding the biological activity and potential therapeutic applications of 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a valuable target for drug discovery and development. Studies have also highlighted its role in modulating specific cellular pathways, which could be leveraged to treat various diseases.

The synthesis of 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid has been optimized through various methodologies, including both classical organic synthesis techniques and modern catalytic approaches. These advancements have not only improved the efficiency and yield of the compound but have also expanded its accessibility for further research and industrial applications.

In the context of pharmaceutical research, 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid has been evaluated for its potential as a lead compound in drug development. Preclinical studies have demonstrated its efficacy in reducing inflammation and protecting neurons from oxidative stress. These findings suggest that it could be a promising candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

Beyond its therapeutic potential, 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid has also found applications in the field of materials science. Its unique molecular structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. Researchers are exploring its use in developing new polymers and coatings with enhanced stability and functionality.

The environmental impact of compounds like 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid is another area of active research. Studies are being conducted to assess their biodegradability and potential ecological effects. Ensuring that these compounds are environmentally friendly is crucial for their sustainable use in various industries.

In conclusion, 2,2-dimethyl-4-methyl(propan-2-yl)aminobutanoic acid (CAS No. 1496984-10-1) represents a multifaceted compound with broad applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological activity make it a valuable target for ongoing research and development. As new insights continue to emerge, the potential uses of this compound are likely to expand further, contributing to advancements in multiple scientific fields.

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